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Compound of Interest

Compound Name: 2-Phenylbutyric Acid-d5

Cat. No.: B564745 Get Quote

Essential Safety and Handling Guide for 2-
Phenylbutyric Acid-d5
This guide provides immediate, essential safety and logistical information for handling 2-
Phenylbutyric Acid-d5 in a laboratory setting. The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals by outlining

clear operational and disposal plans.

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Phenylbutyric Acid-d5 was located.

The guidance provided here is based on the safety profiles of 2-Phenylbutyric Acid. It is crucial

to treat 2-Phenylbutyric Acid-d5 as a potentially hazardous substance and exercise caution at

all times.

Hazard Identification and Safety Summary
2-Phenylbutyric Acid is classified as harmful if swallowed and can cause skin and eye irritation.

[1][2] It may also cause respiratory irritation.[1][3] Therefore, appropriate personal protective

equipment (PPE) and handling procedures are mandatory.
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Property Value Reference

Molecular Formula C₁₀H₇D₅O₂ [4]

Molecular Weight 169.23 g/mol [4]

Appearance
White to yellowish adhering

crystals
[5]

Boiling Point 270-272 °C [6]

Melting Point 39-42 °C [6]

Flash Point 113 °C (235.4 °F) - closed cup [6]

Operational Plan: From Receipt to Disposal
1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Ensure the container is clearly labeled "2-Phenylbutyric Acid-d5" with appropriate hazard

warnings.

Store in a cool, dry, and well-ventilated area away from strong oxidizing agents.[1][7]

Keep the container tightly closed.[1][7]

2. Handling (Weighing and Dissolving):

All handling of solid 2-Phenylbutyric Acid-d5 should be conducted in a certified chemical

fume hood to prevent inhalation of dust.[2][8]

Before handling, ensure you are wearing the appropriate Personal Protective Equipment

(PPE) as detailed in the table below.

To weigh the compound, use a tared, sealed container to minimize exposure.

When dissolving, add the solid to the solvent slowly and stir gently to avoid splashing.
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3. Spill Management:

Small Spills: Carefully sweep up the solid material, avoiding dust generation.[8] Place the

collected material into a sealed, labeled container for disposal.

Large Spills: Evacuate the area and follow your institution's emergency spill response

procedures.

Do not let the product enter drains.[8]

Personal Protective Equipment (PPE)
The following PPE is mandatory for handling 2-Phenylbutyric Acid-d5.

Procedure Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing/Handli

ng Solid

Safety glasses

with side-shields

or chemical

splash goggles.

[8][9]

Chemical-

resistant gloves

(e.g., nitrile).

Inspect gloves

before use.[8]

[10]

Laboratory coat.

[10]

Use a respirator

if ventilation is

inadequate or for

nuisance

exposures (e.g.,

N95 dust mask).

[6][8]

Handling

Solutions

Chemical splash

goggles.[9]

Chemical-

resistant gloves

(e.g., nitrile).[8]

[10]

Laboratory coat.

[10]

Work in a well-

ventilated area or

fume hood.[8]

Disposal Plan
Solid Waste: All solid waste contaminated with 2-Phenylbutyric Acid-d5 (e.g., weighing

paper, contaminated gloves, paper towels) should be placed in a dedicated, sealed, and

clearly labeled hazardous waste container.[8]

Liquid Waste: Solutions containing 2-Phenylbutyric Acid-d5 should be collected in a

separate, sealed, and labeled hazardous waste container for liquid organic waste.
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Container Disposal: Dispose of the original container as unused product in accordance with

local, state, and federal regulations.[8] Contaminated packaging should be disposed of as

hazardous waste.[11]

Experimental Workflow

Preparation

Handling

Disposal

Don Appropriate PPE:
- Safety Glasses/Goggles

- Lab Coat
- Gloves

Work in a certified
chemical fume hood

Weigh solid 2-Phenylbutyric Acid-d5

Prepare solution

Segregate solid waste
(gloves, weigh paper)

Post-Experiment

Segregate liquid waste
(solutions)

Dispose of waste in
labeled hazardous
waste containers
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Click to download full resolution via product page

Caption: Workflow for handling 2-Phenylbutyric Acid-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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